Cas no 56586-58-4 (Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)-)

Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)- structure
56586-58-4 structure
Product Name:Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)-
CAS No:56586-58-4
MF:C11H14N5O5P
MW:327.233122348785
CID:6969019
PubChem ID:53252892
Update Time:2025-08-13

Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)- Chemical and Physical Properties

Names and Identifiers

    • 56586-58-4
    • Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)-
    • Inchi: 1S/C11H14N5O5P/c12-10-7-11(14-3-13-10)16(4-15-7)6-1-5-2-20-22(18,19)21-9(5)8(6)17/h3-6,8-9,17H,1-2H2,(H,18,19)(H2,12,13,14)/t5-,6-,8+,9-/m1/s1
    • InChI Key: FLKVKCMYGPHDPQ-MTSNSDSCSA-N
    • SMILES: P1(=O)(O)OC[C@H]2C[C@H]([C@@H]([C@@H]2O1)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 327.07325556Da
  • Monoisotopic Mass: 327.07325556Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 146Ų

Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)- Related Literature

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